3-(2-Fluorophenyl)-1H-5-indazolecarboxylic Acid

• Molecular Formula: C14H9FN2O2
• Molecular Weight: 256.23 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-1H-indazole-5-carboxylic acid
• InChI: InChI=1S/C14H9FN2O2/c15-11-4-2-1-3-9(11)13-10-7-8(14(18)19)5-6-12(10)16-17-13/h1-7H,(H,16,17)(H,18,19)
• InChI Key: LLPTUDXZWFXZHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC3=C2C=C(C=C3)C(=O)O)F

Description

3-(2-Fluorophenyl)-1H-5-indazolecarboxylic Acid is a useful research compound. Its molecular formula is C14H9FN2O2 and its molecular weight is 256.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A total of 1.6 g of methyl 3-(2-fluorophenyl)-1H-5-indazolecarboxylate was dissolved in 15 ml of a 1:1 solvent mixture of methanol and tetrahydrofuran, 2 ml of 5 N aqueous sodium hydroxide solution was added, followed by heating at 70° C. for 6 hours. After cooling to room temperature, the reaction mixture was added with diluted hydrochloric acid and was extracted with ethyl acetate for two times. The organic layer was washed with water, dried over anhydrous magnesium sulfate and the solvent was evaporated, to give 1.5 g of the title compound as a colorless powder.